Cas no 2138130-86-4 (1-Butanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,3-dimethyl-)

• Product Name: 1-Butanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,3-dimethyl-
• CAS No: 2138130-86-4
• MF: C₁₇H₂₆N₂O
• MW: 274.401144504547
• CID: 5259379
• Update Time: 2025-05-20

1-Butanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,3-dimethyl-

• Inchi： 1S/C17H26N2O/c1-12(2)13(3)17(20)19-10-9-15(16(18)11-19)14-7-5-4-6-8-14/h4-8,12-13,15-16H,9-11,18H2,1-3H3
• InChI Key： WNUNMPWFONFILE-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)C(N)C1)(=O)C(C)C(C)C

Additional information on 1-Butanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,3-dimethyl-

Chemical Profile of 1-Butanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,3-dimethyl- (CAS No. 2138130-86-4)

The compound 1-Butanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,3-dimethyl-, identified by its CAS number 2138130-86-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of a piperidine ring and an amino substituent at the 3-position, combined with a phenyl group at the 4-position, contributes to its unique pharmacophoric properties. Such structural motifs are frequently explored in the development of novel drugs targeting central nervous system disorders, cardiovascular diseases, and other metabolic conditions.

Recent research in the domain of chemical biology has highlighted the importance of 1-(3-amino-4-phenyl-1-piperidinyl)-2,3-dimethylbutanone as a scaffold for designing molecules with enhanced binding affinity and selectivity. The dimethyl substitution at the 2 and 3 positions of the butanone backbone further modulates the electronic and steric environment of the molecule, influencing its interaction with biological targets. This compound has been investigated for its potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin pathways. The amino group serves as a key pharmacophore for hydrogen bonding interactions with receptor sites, enhancing drug-receptor affinity.

In vitro studies have demonstrated that derivatives of this compound exhibit promising activity in preclinical models of neurodegenerative diseases. The structural analogs have shown potential in attenuating oxidative stress and inhibiting enzymes implicated in pathologies such as Alzheimer's disease and Parkinson's disease. The phenyl-piperidine moiety is particularly noteworthy for its ability to penetrate the blood-brain barrier, a critical factor for effective central nervous system drug delivery. Furthermore, computational modeling studies have suggested that this compound may exhibit lower toxicity profiles compared to existing therapeutics, owing to its optimized balance between lipophilicity and polar surface area.

The synthesis of 1-(3-amino-4-phenyl-1-piperidinyl)-2,3-dimethylbutanone involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The use of chiral auxiliaries or asymmetric catalysts has also been explored to achieve enantioselective synthesis, which is crucial for developing enantiomerically pure pharmaceuticals with minimal side effects.

From a medicinal chemistry perspective, the development of this compound underscores the growing interest in rational drug design approaches that leverage structural diversity to optimize pharmacological properties. The integration of bioinformatics tools and high-throughput screening techniques has accelerated the discovery process by enabling rapid assessment of molecular interactions. Additionally, advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have facilitated detailed structural elucidation and characterization of complex derivatives.

The potential therapeutic applications of CAS No. 2138130-86-4 extend beyond neurodegenerative disorders. Preliminary data suggest that this molecule may exhibit anti-inflammatory properties by modulating cytokine production pathways. Furthermore, its structural features make it a viable candidate for addressing metabolic syndrome by interacting with receptors involved in glucose homeostasis. Such multifaceted activities position it as a promising lead compound for further investigation in drug discovery pipelines.

As research progresses, collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacokinetic profiles and therapeutic efficacy. The synthesis and characterization of analogs will continue to benefit from innovations in synthetic chemistry and analytical techniques. Regulatory agencies will also play a crucial role in ensuring that these compounds meet stringent safety standards before entering clinical trials.

The future prospects for 1-butanolide derivatives like CAS No. 2138130-86-4 are bright, given their versatility as pharmacological tools. Continued exploration into their mechanisms of action will provide insights into disease pathophysiology while paving the way for targeted therapies. As our understanding of molecular interactions evolves, so too will our ability to harness these compounds' potential for improving human health.